Cas no 438197-57-0 (2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide)

• Product Name: 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide
• CAS No: 438197-57-0
• MF: C₁₄H₁₆N₂OS
• MW: 260.354641914368
• MDL: MFCD02854919
• CID: 3046883
• PubChem ID: 3473343
• Update Time: 2025-11-05

2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide
• VS-03965
• Oprea1_233696
• STK332740
• 438197-57-0
• BBL013724
• ALBB-001838
• AKOS000305066
• MFCD02854919
• H21740

• MDL： MFCD02854919
• Inchi： 1S/C14H16N2OS/c1-3-9-4-6-10(7-5-9)11-8(2)18-14(16)12(11)13(15)17/h4-7H,3,16H2,1-2H3,(H2,15,17)
• InChI Key： YAAHDNZEECRZQS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C(=C1C)C1C=CC(CC)=CC=1)N

Computed Properties

• Exact Mass: 260.09833431g/mol
• Monoisotopic Mass: 260.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 97.4Ų

Additional information on 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide

2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide (CAS No. 438197-57-0)

The compound 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide, identified by the CAS number 438197-57-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a thiophene ring system with substituents at positions 2, 4, and 5, including an amino group, an ethylphenyl group, and a methyl group, respectively. These substituents contribute to the compound's reactivity, stability, and potential for further functionalization.

Recent studies have highlighted the importance of thiophene derivatives in materials science, particularly in the development of organic semiconductors and optoelectronic devices. The presence of electron-donating groups like the amino and ethylphenyl substituents in this compound can significantly influence its electronic properties. For instance, research has shown that such substituents can enhance the charge transport characteristics of thiophene-based materials, making them suitable for applications in field-effect transistors (FETs) and organic light-emitting diodes (OLEDs). The methyl group at position 5 further modulates the steric environment around the thiophene ring, potentially affecting both the electronic properties and the molecule's solubility in various solvents.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The amino group at position 2 can act as a directing group during these reactions, facilitating the attachment of other substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yield rates. These developments are particularly promising for scaling up production to meet industrial demands.

Pharmacological studies on similar thiophene derivatives have revealed their potential as anti-inflammatory agents and antioxidants. The amino group in this compound may contribute to its ability to scavenge free radicals, a property that could be exploited in drug design. Additionally, the ethylphenyl substituent may enhance the compound's bioavailability by improving its lipophilicity without compromising its solubility in aqueous environments. Such dual functionality makes this compound a valuable candidate for further exploration in medicinal chemistry.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes, which play a significant role in metabolizing organic compounds in living organisms. Insights into these processes can guide the design of more eco-friendly synthetic routes and help minimize potential risks associated with industrial waste.

In conclusion, 2-Amino-4-(4-ethylphenyl)-5-methylthiophene-3-carboxamide (CAS No. 438197-57-0) represents a versatile platform for exploring novel materials and pharmaceutical agents. Its unique structure and functional groups offer opportunities for advancing both fundamental research and practical applications across multiple disciplines.